Cas no 1620575-06-5 (1H-Pyrrolo[2,3-b]pyridine-3-carbonitrile, 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)

1H-Pyrrolo[2,3-b]pyridine-3-carbonitrile, 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- is a boronic ester derivative of 1H-pyrrolo[2,3-b]pyridine, a heterocyclic scaffold of interest in medicinal chemistry and materials science. The presence of the pinacol boronate group at the 5-position enables efficient Suzuki-Miyaura cross-coupling reactions, facilitating the introduction of aryl or heteroaryl substituents. The electron-withdrawing nitrile group at the 3-position enhances reactivity and provides a handle for further functionalization. This compound is particularly useful as a synthetic intermediate in the preparation of pharmaceuticals, agrochemicals, and functional materials. Its stability under standard handling conditions and compatibility with diverse reaction conditions make it a versatile building block for complex molecular architectures.
1H-Pyrrolo[2,3-b]pyridine-3-carbonitrile, 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- structure
1620575-06-5 structure
Product Name:1H-Pyrrolo[2,3-b]pyridine-3-carbonitrile, 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
CAS No:1620575-06-5
MF:C14H16BN3O2
MW:269.106742858887
MDL:MFCD18259696
CID:5151791
PubChem ID:90286561
Update Time:2026-03-03

1H-Pyrrolo[2,3-b]pyridine-3-carbonitrile, 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolo[2,3-b]pyridine-3-carbonitrile, 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • SCHEMBL15882592
    • starbld0000099
    • CS-0197631
    • 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile
    • 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile
    • DB-212909
    • OJPYAFKTIFEVEH-UHFFFAOYSA-N
    • MFCD18259696
    • 1620575-06-5
    • MDL: MFCD18259696
    • Inchi: 1S/C14H16BN3O2/c1-13(2)14(3,4)20-15(19-13)10-5-11-9(6-16)7-17-12(11)18-8-10/h5,7-8H,1-4H3,(H,17,18)
    • InChI Key: OJPYAFKTIFEVEH-UHFFFAOYSA-N
    • SMILES: C12NC=C(C#N)C1=CC(B1OC(C)(C)C(C)(C)O1)=CN=2

Computed Properties

  • Exact Mass: 269.1335569g/mol
  • Monoisotopic Mass: 269.1335569g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 429
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70.9Ų

1H-Pyrrolo[2,3-b]pyridine-3-carbonitrile, 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Pricemore >>

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1H-Pyrrolo[2,3-b]pyridine-3-carbonitrile, 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Related Literature

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